Cas no 1351631-23-6 (2-(4-benzylpiperazin-1-yl)methyl-1H-1,3-benzodiazole; bis(oxalic acid))

• Product Name: 2-(4-benzylpiperazin-1-yl)methyl-1H-1,3-benzodiazole; bis(oxalic acid)
• CAS No: 1351631-23-6
• MF: C₂₃H₂₆N₄O₈
• MW: 486.474545955658
• CID: 5990957
• PubChem ID: 71780691
• Update Time: 2025-08-04

2-(4-benzylpiperazin-1-yl)methyl-1H-1,3-benzodiazole; bis(oxalic acid) Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzylpiperazin-1-yl)methyl-1H-1,3-benzodiazole; bis(oxalic acid)
• 2-[(4-BENZYLPIPERAZIN-1-YL)METHYL]-1H-1,3-BENZODIAZOLE; BIS(OXALIC ACID)
• AKOS026685727
• 2-[(4-benzylpiperazin-1-yl)methyl]-1H-benzimidazole;oxalic acid
• 2-((4-benzylpiperazin-1-yl)methyl)-1H-benzo[d]imidazole dioxalate
• VU0649160-1
• 1351631-23-6
• F5621-0084

• Inchi： 1S/C19H22N4.2C2H2O4/c1-2-6-16(7-3-1)14-22-10-12-23(13-11-22)15-19-20-17-8-4-5-9-18(17)21-19;2*3-1(4)2(5)6/h1-9H,10-15H2,(H,20,21);2*(H,3,4)(H,5,6)
• InChI Key： AYRFCYXATZLTHR-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.OC(C(=O)O)=O.N1(CC2=NC3C=CC=CC=3N2)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 486.17506380g/mol
• Monoisotopic Mass: 486.17506380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 184Ų

Additional information on 2-(4-benzylpiperazin-1-yl)methyl-1H-1,3-benzodiazole; bis(oxalic acid)

Comprehensive Overview of 2-(4-benzylpiperazin-1-yl)methyl-1H-1,3-benzodiazole; bis(oxalic acid) (CAS No. 1351631-23-6)

The compound 2-(4-benzylpiperazin-1-yl)methyl-1H-1,3-benzodiazole; bis(oxalic acid) (CAS No. 1351631-23-6) is a benzodiazole-derivative with a unique molecular structure that combines a piperazine moiety and an oxalic acid component. This hybrid structure has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both benzylpiperazine and benzodiazole groups makes it a versatile scaffold for designing novel therapeutic agents.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 2-(4-benzylpiperazin-1-yl)methyl-1H-1,3-benzodiazole, particularly for their role in modulating biological pathways. Researchers are exploring its interactions with enzyme targets and receptor proteins, which could lead to breakthroughs in treating various conditions. The compound's bis(oxalic acid) salt form enhances its solubility, making it more suitable for in vitro and in vivo studies.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 2-(4-benzylpiperazin-1-yl)methyl-1H-1,3-benzodiazole in medicine?" Preliminary studies suggest that its structural features may contribute to central nervous system (CNS) activity, though further research is needed to validate these findings. The benzodiazole core is known for its pharmacophoric properties, which are often leveraged in designing small-molecule inhibitors and agonists.

Another hot topic in the context of CAS No. 1351631-23-6 is its synthetic methodology. Organic chemists are particularly interested in optimizing the multi-step synthesis of this compound to improve yield and purity. The incorporation of oxalic acid as a counterion is a strategic choice to stabilize the molecule and facilitate its characterization using techniques like NMR spectroscopy and mass spectrometry.

From a drug design perspective, the 4-benzylpiperazine moiety in this compound is noteworthy due to its prevalence in bioactive molecules. This structural motif is often associated with neurotransmitter modulation, which aligns with current trends in neurological drug development. The compound's potential to cross the blood-brain barrier (BBB) is another area of active investigation, as it could open doors to new treatments for CNS disorders.

Environmental and safety profiles of 2-(4-benzylpiperazin-1-yl)methyl-1H-1,3-benzodiazole; bis(oxalic acid) are also critical considerations for researchers. While the compound is not classified as hazardous, standard laboratory safety protocols must be followed during handling. Its physicochemical properties, such as melting point and solubility, are well-documented, providing valuable data for formulation scientists.

In summary, CAS No. 1351631-23-6 represents a promising candidate for further exploration in medicinal chemistry and pharmacology. Its unique combination of benzodiazole and piperazine functionalities, along with the oxalic acid salt form, offers multiple avenues for innovation. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics.